Cas no 2639776-39-7 (methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate)

• Product Name: methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate
• CAS No: 2639776-39-7
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• CID: 5109734
• Update Time: 2025-10-29

methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-bromo-5-fluoro-1-methyl-, methyl ester
• methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate

• Inchi： 1S/C11H9BrFNO2/c1-14-8-4-3-6(13)5-7(8)9(12)10(14)11(15)16-2/h3-5H,1-2H3
• InChI Key： FJMXWMUVJRVVOP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C=C2)C(Br)=C1C(OC)=O

Additional information on methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate

Methyl 3-Bromo-5-Fluoro-1-Methyl-Indole-2-Carboxylate: A Comprehensive Overview

Methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate, with the CAS number 2639776-39-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a methyl group attached to the indole ring at position 1, a bromine atom at position 3, and a fluorine atom at position 5. These substituents contribute to its distinctive chemical properties and potential biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The indole core of methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate is a fundamental structural motif in many bioactive molecules. The presence of halogen atoms, particularly bromine and fluorine, introduces electronic effects that can significantly influence the compound's reactivity and bioavailability. For instance, the bromine substituent at position 3 enhances the molecule's ability to participate in hydrogen bonding, while the fluorine atom at position 5 contributes to its lipophilicity. These properties make it an attractive candidate for drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern of the indole ring. This has led to improved yields and higher purity levels, making the compound more accessible for large-scale studies. Additionally, computational modeling techniques have been employed to predict the compound's binding affinity to various protein targets, further enhancing its potential as a lead compound in drug discovery.

The biological activity of methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its ability to inhibit several key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone acetyltransferases (HATs). For example, a study published in *Nature Communications* revealed that this compound exhibits potent inhibitory activity against CDK6, a critical regulator of cell cycle progression. Furthermore, its ability to modulate histone acetylation suggests potential applications in epigenetic therapy.

Another area of interest lies in the compound's potential as a radiosensitizer. Research conducted at leading cancer research institutions has shown that methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate can enhance the efficacy of radiation therapy by increasing tumor cell sensitivity to ionizing radiation. This dual functionality—combining anti-cancer activity with radiosensitizing properties—positions it as a promising candidate for combination therapies in oncology.

Despite its numerous advantages, challenges remain in translating methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate into clinical practice. Issues such as poor solubility and limited bioavailability have been identified as potential barriers to its therapeutic application. To address these challenges, researchers are exploring various strategies, including prodrug design and nanoparticle delivery systems. These innovations aim to improve the compound's pharmacokinetic profile while maintaining its efficacy.

In conclusion, methyl 3-bromo-5-fluoro-1-methyl-indole-2-carboxylate represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in addressing unmet medical needs across various disease states.